N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-2-methylbenzamide

• IUPAC Name: N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)-2-methylbenzamide
• InChI: InChI=1S/C21H18N2O2/c1-3-23-18-12-11-17(15-9-6-10-16(19(15)18)21(23)25)22-20(24)14-8-5-4-7-13(14)2/h4-12H,3H2,1-2H3,(H,22,24)
• InChI Key: LSYXIDLMMVCHPB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)C4=CC=CC=C4C)C=CC=C3C1=O
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol
• CAS No.: 307509-44-0

Description

N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C21H18N2O2 and its molecular weight is 330.387. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

Novel aromatic polyimides have been synthesized from new diamines, showing significant solubility in organic solvents and high thermal stability. These materials are promising for various applications due to their solubility and thermal degradation properties, potentially including electronics and coatings (Butt et al., 2005).

Antimicrobial Applications

A series of compounds incorporating the thiazole ring and benzamide derivatives have been synthesized and tested for their antibacterial and antifungal activities. These compounds demonstrated significant potential in treating microbial diseases, indicating their applicability in developing new antimicrobial agents (Desai et al., 2013).

Antitumor Activity

Polymers synthesized by conjugating benzamide derivatives onto carboxymethylcellulose have shown antitumor activity by accumulating in solid tumors and inhibiting tumor growth. This highlights their potential use in cancer therapy through drug delivery systems (Uglea et al., 2005).

Catalysis and Organic Synthesis

Benzamide derivatives have been used in palladium-catalyzed reactions to create functionalized molecules, demonstrating their importance in synthetic chemistry for creating complex organic compounds (Grasa et al., 2003).

Environmental and Water Research

Studies on the occurrence, fate, and behavior of parabens (esters of para-hydroxybenzoic acid) in aquatic environments indicate the continuous introduction of similar compounds into water systems. Understanding their environmental impact and degradation could be relevant for evaluating the environmental safety of benzamide derivatives (Haman et al., 2015).